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Compound of Interest

Compound Name: Oxyquinoline sulfate

Cat. No.: B1678125 Get Quote

Oxyquinoline Sulfate: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling oxyquinoline sulfate. Below you will

find troubleshooting guides and frequently asked questions (FAQs) to address specific issues

you may encounter during your experiments.

Physical and Chemical Properties
A summary of key quantitative data for oxyquinoline sulfate is provided below for easy

reference.
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Property Value Reference

Molecular Formula (C₉H ₇NO)₂·H₂SO₄ [1]

Molecular Weight 388.40 g/mol [1]

Appearance
Pale yellow to yellow

crystalline powder
[1][2]

Melting Point 175 - 177.5 °C (347 - 351.5 °F) [3][4]

Solubility

Very soluble in water. Freely

soluble in methanol. Slightly

soluble in alcohol. Soluble in

DMSO.

[1][5][6]

Water Solubility ≥ 100 mg/mL at 19 °C (66 °F) [2][4]

LD50 (Oral, Rat) 1200 mg/kg [1][3]

LD50 (Dermal, Rat) >4000 mg/kg [3]

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for oxyquinoline sulfate?

A1: Oxyquinoline sulfate should be stored at room temperature (between 15°C and 25°C or

59°F and 77°F) in a dry, well-ventilated area.[1][7][8] It is sensitive to light and should be stored

in light-resistant containers.[1] The container should be kept tightly closed to prevent

contamination and degradation.[1]

Q2: My oxyquinoline sulfate powder has changed color. Is it still usable?

A2: A change in color from its typical pale yellow to a darker shade may indicate degradation or

contamination. It is recommended to perform a purity check before use. See the "Experimental

Protocols" section for a suggested method to assess purity.

Q3: I observed incomplete dissolution of oxyquinoline sulfate in water, even though it's

described as very soluble. What could be the issue?
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A3: While oxyquinoline sulfate is very soluble in water, several factors could affect its

dissolution.[1][5] Ensure the water is at room temperature and that you are using a sufficient

volume. Vigorous stirring or sonication can aid dissolution. If solubility issues persist, it could be

a sign of impurity or that the solubility limit has been exceeded.

Q4: What personal protective equipment (PPE) should I use when handling oxyquinoline
sulfate?

A4: When handling oxyquinoline sulfate powder, it is essential to wear appropriate PPE,

including safety goggles or a face shield, chemical-resistant gloves, and a lab coat.[9][10] If

there is a risk of generating dust, a NIOSH-approved respirator should be used.[9]

Q5: How should I dispose of waste containing oxyquinoline sulfate?

A5: Dispose of oxyquinoline sulfate waste in accordance with local, regional, and national

regulations.[3][11] Avoid flushing it down the drain.[12] For spills, dampen the solid material

with water, then transfer it to a suitable, sealed container for disposal.[13]
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Issue Possible Cause Recommended Action

Unexpected experimental

results

Degradation of oxyquinoline

sulfate due to improper

storage.

Verify storage conditions (light

exposure, temperature,

moisture). Perform a purity

analysis (see Experimental

Protocols). Use a fresh,

properly stored batch.

Precipitate formation in

aqueous solution

Contamination or reaction with

incompatible materials.

Ensure all glassware is clean.

Review the experimental setup

for any incompatible materials.

Strong oxidizing agents are

incompatible with oxyquinoline

sulfate.[3]

Skin or eye irritation after

handling

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Review and adhere to proper

PPE guidelines. In case of

contact, flush the affected area

with plenty of water and seek

medical attention if irritation

persists.[9][11]

Experimental Protocols
Protocol 1: Assessment of Oxyquinoline Sulfate Purity by UV-Vis Spectrophotometry

This protocol provides a basic method to check for significant degradation, which may be

indicated by a shift in the absorption maximum or a decrease in absorbance.

Methodology:

Preparation of Standard Solution: Accurately weigh 10 mg of a new, unopened container of

oxyquinoline sulfate (reference standard) and dissolve it in 100 mL of deionized water to

prepare a 100 µg/mL stock solution.

Preparation of Sample Solution: Prepare a solution of the questionable oxyquinoline
sulfate at the same concentration (100 µg/mL) in deionized water.
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UV-Vis Analysis:

Set the UV-Vis spectrophotometer to scan a wavelength range of 200-400 nm.

Use deionized water as a blank.

Measure the absorbance spectrum of the reference standard solution and the sample

solution.

Data Analysis: Compare the absorption spectra of the two solutions. Note the wavelength of

maximum absorbance (λmax) and the absorbance value at this wavelength. A significant

shift in λmax or a considerable decrease in absorbance in the sample solution compared to

the reference standard may indicate degradation.

Logical Workflow Diagrams
Below are diagrams illustrating troubleshooting workflows for common issues encountered

during experiments with oxyquinoline sulfate.
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Caption: Troubleshooting workflow for inconsistent experimental results.
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Caption: Troubleshooting workflow for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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